1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one

• IUPAC Name: 1-(5-fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C18H15FN4O4/c1-26-13-4-2-3-11-7-14(27-16(11)13)17(25)22-5-6-23(15(24)10-22)18-20-8-12(19)9-21-18/h2-4,7-9H,5-6,10H2,1H3
• InChI Key: UOOGOSDMMXYBOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N3CCN(C(=O)C3)C4=NC=C(C=N4)F
• Molecular Formula: C18H15FN4O4
• Molecular Weight: 370.3 g/mol

Description

1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one, also known as FBMTP, is a chemical compound that has been studied for its potential use in scientific research. FBMTP is a derivative of benzofuran, which is a heterocyclic compound that has been shown to have various biological activities.

Mechanism of Action

1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one binds to zinc ions with high selectivity and affinity, resulting in a fluorescence emission that can be detected using fluorescence microscopy. The mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one involves the coordination of the benzofuran moiety with the zinc ion, which induces a conformational change in the molecule, leading to an increase in fluorescence emission. The fluorescence emission of 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one is highly sensitive to changes in zinc ion concentration, making it an excellent tool for imaging intracellular zinc ions.
Biochemical and Physiological Effects
1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has been shown to have no significant effects on cellular viability or morphology, indicating that it is non-toxic and can be used in live-cell imaging studies. 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has also been shown to be membrane-permeable, allowing it to enter cells and bind to intracellular zinc ions. The binding of 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one to zinc ions does not affect the activity of zinc-dependent enzymes or other biological processes that require zinc ions, indicating that it is a non-invasive tool for imaging intracellular zinc ions.

Advantages and Limitations for Lab Experiments

1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has several advantages for lab experiments, including its high selectivity and affinity for zinc ions, its sensitivity to changes in zinc ion concentration, and its non-toxic nature. However, 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one also has some limitations, including its limited solubility in aqueous solutions, which can affect its performance in live-cell imaging studies. Additionally, 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has a relatively short excitation and emission wavelength, which can limit its use in multi-color imaging experiments.

Future Directions

For 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one research include the optimization of its solubility in aqueous solutions, the development of multi-color imaging probes, and the exploration of its potential use in animal models of disease. Overall, 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one is a promising tool for studying the role of zinc ions in various biological processes and disease states.

Synthesis Methods

The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one involves the reaction of 7-methoxy-1-benzofuran-2-carbonyl chloride with piperazine in the presence of a base, followed by the reaction of the resulting intermediate with 5-fluoropyrimidine-2-amine. The product is then purified using chromatography techniques. The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has been reported in several research articles, and the method has been optimized for higher yields and purity.

Scientific Research Applications

1-(5-Fluoropyrimidin-2-yl)-4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-2-one has been studied for its potential use as a fluorescent probe for imaging intracellular zinc ions. Zinc is an essential micronutrient that plays a critical role in various biological processes, including DNA synthesis, protein synthesis, and immune function. The dysregulation of zinc homeostasis has been linked to several diseases, including cancer, Alzheimer's disease, and diabetes. Therefore, the development of a fluorescent probe for imaging zinc ions in cells can provide valuable insights into the role of zinc in various biological processes and disease states.